Cas no 2034305-52-5 (2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one
• CAS No: 2034305-52-5
• MF: C₁₃H₁₃ClFNO₂
• MW: 269.699226140976
• CID: 5332397
• Update Time: 2025-07-15

2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-chloro-6-fluorophenyl)-1-(2-oxa-5-azabicyclo[2.2.1]hept-5-yl)-
• 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

• Inchi： 1S/C13H13ClFNO2/c14-11-2-1-3-12(15)10(11)5-13(17)16-6-9-4-8(16)7-18-9/h1-3,8-9H,4-7H2
• InChI Key： IKEHUVWOHMMNGT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2CC1CO2)CC1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

Comprehensive Analysis of 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one (CAS No. 2034305-52-5)

The compound 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one (CAS No. 2034305-52-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its bicyclic framework and heteroatom-rich architecture make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its 2-oxa-5-azabicyclo[2.2.1]heptane core, which contributes to its stereochemical complexity and conformational rigidity. These properties are highly valued in medicinal chemistry, as they can enhance binding affinity and selectivity. The presence of a 2-chloro-6-fluorophenyl moiety further augments its potential, as halogenated aromatic rings are known to improve pharmacokinetic properties like metabolic stability and membrane permeability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for targeted therapies and precision medicine. This trend aligns with the growing interest in 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one, as its structure offers a versatile platform for derivatization. Synthetic chemists are exploring its utility in constructing small-molecule inhibitors and allosteric modulators, particularly for diseases with unmet medical needs.

The compound's CAS No. 2034305-52-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Questions such as "What are the synthetic routes for 2-oxa-5-azabicyclo[2.2.1]heptane derivatives?" or "How does halogen substitution affect bioactivity?" are common among researchers. These queries underscore the compound's role in advancing structure-activity relationship (SAR) studies and fragment-based drug design.

From a technical standpoint, the synthesis of 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one involves multi-step organic transformations, including cycloaddition reactions and selective functionalization. Optimizing these processes is critical for achieving high yields and purity, which are essential for downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and its intermediates.

Beyond pharmaceuticals, this compound's molecular diversity has sparked interest in other fields, such as agrochemicals and functional materials. Its chloro-fluoro substitution pattern, for instance, could be leveraged to develop photoactive materials or catalysts. Such interdisciplinary applications highlight the compound's versatility and its potential to address challenges in sustainability and green chemistry.

In summary, 2-(2-chloro-6-fluorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one (CAS No. 2034305-52-5) represents a compelling case study in modern chemical innovation. Its unique structural features, combined with its broad applicability, position it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.